Cas no 1825-26-9 (1,2,3,4,5-pentabromo-6-methoxybenzene)

• Product Name: 1,2,3,4,5-pentabromo-6-methoxybenzene
• CAS No: 1825-26-9
• MF: C₇H₃Br₅O
• MW: 502.618118524551
• CID: 1375121
• PubChem ID: 3014045
• Update Time: 2025-04-20

1,2,3,4,5-pentabromo-6-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-pentabromo-6-methoxybenzene
• benzene, 1,2,3,4,5-pentabromo-6-methoxy-
• Benzene, pentabromomethoxy-
• Methyl pentabromophenyl ether
• Pentabromoanisole
• 1825-26-9
• VEFNQGLEDJPUJF-UHFFFAOYSA-N
• STK374493
• DTXSID50171299
• AKOS005447497
• SCHEMBL11103320

• Inchi： 1S/C7H3Br5O/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h1H3
• InChI Key： VEFNQGLEDJPUJF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC)Br)Br)Br)Br

Computed Properties

• Exact Mass: 497.60989
• Monoisotopic Mass: 497.61008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23